3-bromo-N-(3,4-dimethylphenyl)benzenesulfonamide

• Molecular Formula: C14H14BrNO2S
• Molecular Weight: 340.24 g/mol
• IUPAC Name: 3-bromo-N-(3,4-dimethylphenyl)benzenesulfonamide
• InChI: InChI=1S/C14H14BrNO2S/c1-10-6-7-13(8-11(10)2)16-19(17,18)14-5-3-4-12(15)9-14/h3-9,16H,1-2H3
• InChI Key: FJWUBOMOKBAODP-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)C2=CC(=CC=C2)Br)C

Description

3-bromo-N-(3,4-dimethylphenyl)benzenesulfonamide is a chemical compound that belongs to the sulfonamide class of compounds. It is commonly used in scientific research for its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-bromo-N-(3,4-dimethylphenyl)benzenesulfonamide involves its ability to inhibit the activity of certain enzymes such as carbonic anhydrase and matrix metalloproteinases. This inhibition leads to a decrease in the production of certain molecules that are involved in various physiological processes such as cell proliferation, angiogenesis, and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-bromo-N-(3,4-dimethylphenyl)benzenesulfonamide have been extensively studied. It has been shown to have anti-cancer, anti-inflammatory, and anti-angiogenic properties. Additionally, it has been shown to have a positive effect on bone metabolism and wound healing.

Advantages and Limitations for Lab Experiments

The advantages of using 3-bromo-N-(3,4-dimethylphenyl)benzenesulfonamide in lab experiments include its high purity, low toxicity, and ease of synthesis. However, its limitations include its relatively high cost and limited solubility in certain solvents.

Future Directions

There are several future directions for the research on 3-bromo-N-(3,4-dimethylphenyl)benzenesulfonamide. These include the development of new synthetic methods for its production, the investigation of its potential as a therapeutic agent for the treatment of various diseases, and the exploration of its potential as a diagnostic tool for imaging studies.
In conclusion, 3-bromo-N-(3,4-dimethylphenyl)benzenesulfonamide is a unique compound that has shown promising results in various scientific fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound is needed to fully understand its potential and to develop new applications for it.

Synthesis Methods

The synthesis of 3-bromo-N-(3,4-dimethylphenyl)benzenesulfonamide involves the reaction between 3-bromoaniline and 3,4-dimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields the desired product in high purity.

Scientific Research Applications

3-bromo-N-(3,4-dimethylphenyl)benzenesulfonamide has been extensively studied for its potential applications in various scientific fields. It has been used as a reagent in organic synthesis, as a fluorescent probe for imaging studies, and as a ligand for protein binding studies. Additionally, it has shown promising results in the development of new drugs for the treatment of various diseases such as cancer and inflammation.